Cas no 1805225-89-1 (5-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 5-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1805225-89-1
• MF: C₉H₈F₆N₂O₂
• MW: 290.162443161011
• CID: 4844019
• Update Time: 2025-05-23

5-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C9H8F6N2O2/c10-8(11,12)7-6(19-9(13,14)15)5(3-18)4(1-16)2-17-7/h2,18H,1,3,16H2
• InChI Key： OSAGAZUKXXOKMS-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CO)C(=CN=1)CN)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 0.9
• Topological Polar Surface Area: 68.4

Additional information on 5-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol

5-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol: A Comprehensive Overview

5-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol is a highly specialized organic compound with the CAS number 1805225-89-1. This compound belongs to the class of pyridine derivatives, which are widely studied in the fields of organic chemistry, pharmacology, and materials science due to their unique electronic properties and potential applications in drug design and advanced materials. The structure of this compound is characterized by a pyridine ring substituted with three distinct groups: an aminomethyl group at position 5, a trifluoromethoxy group at position 3, and a trifluoromethyl group at position 2. Additionally, a hydroxymethyl group is attached at position 4 of the pyridine ring.

The synthesis of 5-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol involves a series of multi-step reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and hydroxylation processes. Recent advancements in catalytic methods have enabled the efficient construction of such complex molecules with high yields and excellent stereochemical control. The compound's synthesis is particularly challenging due to the presence of multiple electron-withdrawing groups (EWGs), such as trifluoromethoxy and trifluoromethyl moieties, which can deactivate the pyridine ring and hinder further functionalization.

One of the most notable features of this compound is its electronic structure. The presence of EWGs significantly alters the electronic properties of the pyridine ring, making it more electron-deficient. This characteristic makes it an attractive candidate for applications in electroluminescent materials and sensors. Recent studies have demonstrated that 5-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol exhibits strong fluorescence under UV light, which suggests its potential use in bioimaging and optoelectronic devices.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, it has been reported to inhibit certain kinases involved in cancer progression with moderate potency. Furthermore, its ability to act as a ligand for G-protein coupled receptors (GPCRs) has been explored in recent pharmacological studies. These findings underscore its potential as a lead compound in drug discovery programs aimed at treating diseases such as cancer, inflammation, and neurodegenerative disorders.

The structural versatility of 5-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol also makes it an ideal scaffold for further chemical modifications. Researchers have successfully appended additional functional groups to this molecule to enhance its solubility, stability, or bioavailability. For example, the introduction of hydrophilic groups such as polyethylene glycol (PEG) has significantly improved its pharmacokinetic properties, making it more suitable for therapeutic applications.

From a materials science perspective, this compound has been investigated for its potential use in organic electronics. Its electron-deficient pyridine ring can serve as an acceptor material in donor-acceptor heterojunctions, which are critical components in organic photovoltaics (OPVs) and field-effect transistors (FETs). Recent studies have demonstrated that films made from this compound exhibit excellent charge transport properties, making them promising candidates for next-generation electronic devices.

In conclusion, 5-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, electronic properties, and biological activity make it an invaluable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both scientific knowledge and technological innovation.